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Compound of Interest

Compound Name: Bariumbenzoat

Cat. No.: B15350639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, hazards, and toxicological

profile of Barium Benzoate (CAS No. 533-00-6), compiled from safety data sheets (SDS) and

toxicological databases.

Section 1: Chemical Identification and Physical
Properties
Barium benzoate, with the molecular formula C₁₄H₁₀BaO₄, is the barium salt of benzoic acid.[1]

[2] It typically appears as a white powder.[3] While primarily used as a stabilizer in PVC, a

transesterification catalyst, and in pyrotechnics, its toxicological properties, driven by the

bioavailable barium ion, are of primary concern in research and development settings.[3]

Table 1: Physical and Chemical Properties of Barium Benzoate
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Property Value Reference

Molecular Weight 379.55 g/mol [1][4]

Appearance White Powder [3]

Boiling Point 249.3 °C at 760 mmHg [4]

Flash Point 111.4 °C [4]

Water Solubility 3.4 - 51.3 g/L at 20°C [4]

| Density | ~2 g/cm³ at 20°C |[4] |

Section 2: Hazard Identification and GHS
Classification
Barium benzoate is classified as a hazardous substance. The primary routes of exposure are

inhalation and ingestion.[5] The toxicity of barium benzoate is attributed to the soluble barium

ion (Ba²⁺), which becomes available after ingestion or inhalation.[6]

Table 2: GHS Hazard Classification for Barium Benzoate

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

| Serious Eye Damage | Category 1 | H318: Causes serious eye damage |

Source: ECHA C&L Inventory, PubChem[1][5]

Signal Word: Danger[5][7]

Hazard Pictograms:

&#9760; &#128295;
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Section 3: Toxicology and Mechanism of Action
Systemic barium poisoning is primarily characterized by profound hypokalemia (low potassium

levels in the blood).[8][9] This is the central mechanism driving its acute toxicity.

The Ba²⁺ ion acts as a competitive antagonist of potassium channels.[8][10] By blocking the

passive efflux of intracellular potassium, it causes a shift of potassium from the extracellular to

the intracellular compartment.[8][10] This leads to a rapid drop in serum potassium levels,

causing cell membrane depolarization and diminished ability of nerve and muscle cells to

respond to stimulation.[8][10]
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Ingestion/Inhalation of
Barium Benzoate

Absorption of Ba²⁺
into Bloodstream

Blockade of K⁺
Efflux Channels Intracellular Shift of K⁺ Severe Hypokalemia

(Low Serum K⁺)

Clinical Manifestations:
- Muscle Weakness/Paralysis
- Cardiac Arrhythmias
- Hypertension
- Respiratory Failure

Immediate Actions

Medical Response

Exposure Occurs
(Inhalation, Ingestion, Eye/Skin)

Remove from Exposure Source
Move to Fresh Air

Decontaminate
- Skin: Wash with soap & water

- Eyes: Rinse for 15+ min

Seek Immediate
Medical Help

Inform Supervisor

If Ingested: Rinse Mouth.
Do NOT induce vomiting.

Hospital Treatment:
- Monitor serum potassium

- Aggressive K⁺ replacement
- Supportive care

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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